Cas no 2228427-97-0 (2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene)

• Product Name: 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene
• CAS No: 2228427-97-0
• MF: C₁₀H₁₁BrClFO
• MW: 281.549144983292
• CID: 6440932
• PubChem ID: 165644663
• Update Time: 2025-05-19

2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene
• EN300-1924952
• 2228427-97-0

• Inchi： 1S/C10H11BrClFO/c1-6(5-11)9-8(14-2)4-3-7(13)10(9)12/h3-4,6H,5H2,1-2H3
• InChI Key： RUOGYAGQRBHPNT-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=C(C=CC=1OC)F)Cl

Computed Properties

• Exact Mass: 279.96658g/mol
• Monoisotopic Mass: 279.96658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene

Comprehensive Overview of 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene (CAS No. 2228427-97-0)

2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene (CAS No. 2228427-97-0) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a bromopropane side chain and chloro-fluoro-methoxy substitutions, makes it a versatile building block for advanced chemical research. This compound has garnered attention due to its potential role in drug discovery, particularly in the development of targeted therapies for metabolic and neurological disorders.

In recent years, the demand for halogenated benzene derivatives like 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene has surged, driven by their utility in cross-coupling reactions and catalysis. Researchers frequently search for "synthetic routes for bromopropane-substituted aromatics" or "applications of fluoro-chloro-methoxybenzene in medicinal chemistry," highlighting its relevance in modern organic chemistry. The compound's stability under various reaction conditions further enhances its appeal for industrial-scale applications.

From an environmental perspective, the synthesis and handling of 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene align with green chemistry principles. Innovations in solvent-free reactions and microwave-assisted synthesis have optimized its production, reducing waste and energy consumption. These advancements address growing concerns about sustainable chemical manufacturing, a hot topic in academic and industrial forums.

The compound's molecular interactions are also a focal point for computational chemists. Studies leveraging density functional theory (DFT) explore its electronic properties to predict reactivity in palladium-catalyzed reactions. Such insights are critical for designing next-generation materials and bioactive molecules, bridging gaps between theoretical models and practical applications.

Quality control of CAS No. 2228427-97-0 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research use. FAQs such as "how to characterize halogenated methoxybenzenes" or "storage conditions for brominated aromatic compounds" reflect user interest in practical handling protocols. Proper storage in amber vials under inert atmosphere is recommended to maintain stability.

In summary, 2-(1-bromopropan-2-yl)-3-chloro-4-fluoro-1-methoxybenzene exemplifies the intersection of synthetic utility and scientific innovation. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary chemistry, while sustainable synthesis methods cater to eco-conscious research trends.